2-fluoro-N-(2-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinolin-8-yl)benzamide

• IUPAC Name: 2-fluoro-N-(2-oxo-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-trien-6-yl)benzamide
• InChI: InChI=1S/C18H15FN2O2/c19-15-6-2-1-5-14(15)18(23)20-13-8-11-4-3-7-21-16(22)10-12(9-13)17(11)21/h1-2,5-6,8-9H,3-4,7,10H2,(H,20,23)
• InChI Key: DMXDAYFCFLHJAB-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C3C(=CC(=C2)NC(=O)C4=CC=CC=C4F)CC(=O)N3C1
• Molecular Formula: C18H15FN2O2
• DSSTOX Substance ID: DTXSID201327308
• Molecular Weight: 310.3 g/mol
• Solubility: 46.4 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 898410-66-7

Description

2-fluoro-N-(2-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinolin-8-yl)benzamide is a chemical compound that has been of great interest to the scientific community due to its potential therapeutic applications. This compound is a member of the pyrroloquinolinone family, which has been shown to exhibit a broad range of biological activities, including anti-cancer, anti-inflammatory, and anti-viral properties.

Scientific Research Applications

Fluorinated Compounds in Cancer Research

Fluorinated compounds, such as fluoropyrimidines, have significant applications in cancer research and treatment. For example, the novel oral anticancer drug S-1, based on 5-fluorouracil, shows promise in treating advanced gastric cancer with a moderate adverse reaction profile, indicating the critical role of fluorinated compounds in enhancing chemotherapy's effectiveness and selectivity (Sakata et al., 1998).

Environmental Presence and Impact

Studies on perfluorooctanesulfonate and related fluorochemicals highlight their persistence and accumulation in the environment and human tissues, underscoring the environmental impact of fluorinated compounds. These substances, used widely in consumer products, have been detected globally in human blood samples, emphasizing the need for understanding the sources, exposure patterns, and potential health implications (Kannan et al., 2004).

Metabolism and Pharmacokinetics

Research into the metabolism and pharmacokinetics of fluorinated compounds provides insight into their bioavailability, distribution, and elimination, crucial for developing effective and safe pharmaceuticals. For instance, the study of [14C]SB-649868, an orexin receptor antagonist, reveals its extensive metabolism and principal routes, offering a model for the metabolism of similar fluorinated therapeutic agents (Renzulli et al., 2011).